Cas no 1226494-14-9 (Boletopsin C)

• Product Name: Boletopsin C
• CAS No: 1226494-14-9
• MF: C₂₀H₁₄O₉
• MW: 398.319766521454
• CID: 2005926
• PubChem ID: 46831715
• Update Time: 2025-04-21

Boletopsin C Chemical and Physical Properties

Names and Identifiers

• Boletopsin C
• 5-(3,4-Dihydroxyphenyl)-3,4,11,12-tetrahydroxy-8-oxatricyclo[7.4.0.0,]trideca-1(9),2,4,6,10,12-hexaen-6-yl acetic acid
• BDBM50317646
• 1226494-14-9
• (3-(3,4-dihydroxyphenyl)-1,2,7,8-tetrahydroxydibenzofuran-4-yl) acetate
• 5-(3,4-Dihydroxyphenyl)-3,4,11,12-tetrahydroxy-8-oxatricyclo(7.4.0.0,)trideca-1(9),2,4,6,10,12-hexaen-6-yl acetic acid
• [3-(3,4-dihydroxyphenyl)-1,2,7,8-tetrahydroxydibenzofuran-4-yl] acetate
• CHEMBL1098561
• [3-(3,4-dihydroxyphenyl)-1,2,7,8-tetrahydroxydibenzouran-4-yl] acetate
• CHEBI:202366

• Inchi： 1S/C20H14O9/c1-7(21)28-19-15(8-2-3-10(22)11(23)4-8)17(26)18(27)16-9-5-12(24)13(25)6-14(9)29-20(16)19/h2-6,22-27H,1H3
• InChI Key： ITQQDEWZQMZXBV-UHFFFAOYSA-N
• SMILES： CC(OC1C2OC3C(C=2C(O)=C(O)C=1C1C=C(O)C(O)=CC=1)=CC(O)=C(O)C=3)=O

Computed Properties

• Exact Mass: 398.06378202Da
• Monoisotopic Mass: 398.06378202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans